Cas no 69948-64-7 (methyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate)

• Product Name: methyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate
• CAS No: 69948-64-7
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD21337271
• CID: 1116246
• PubChem ID: 12464253
• Update Time: 2025-10-21

methyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-4-oxo-1H-Indole-2-carboxylic acid methyl ester
• 4-oxo-4,5,6,7-tetrahydro-indole-2-carboxylic acid methyl ester
• methyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate
• BZSSQPOUVNSCGF-UHFFFAOYSA-N
• methyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
• methyl4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
• 69948-64-7
• MFCD21337271
• SY257784
• CS-0142873
• AS-78640
• P19831
• SCHEMBL1005769
• DB-358477

• MDL： MFCD21337271
• Inchi： 1S/C10H11NO3/c1-14-10(13)8-5-6-7(11-8)3-2-4-9(6)12/h5,11H,2-4H2,1H3
• InChI Key： BZSSQPOUVNSCGF-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1C=C(C(=O)OC)N2

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on methyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate

Comprehensive Overview of Methyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate (CAS No. 69948-64-7)

Methyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate (CAS No. 69948-64-7) is a heterocyclic organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a tetrahydroindole derivative, has garnered attention due to its unique structural properties and potential biological activities. Researchers are increasingly exploring its role in drug discovery, particularly in the development of small molecule inhibitors and enzyme modulators.

The molecular structure of methyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate features a fused ring system, combining a pyrrole and cyclohexene moiety, which is crucial for its reactivity and interaction with biological targets. Its carboxylate ester functional group enhances its solubility and makes it a versatile intermediate in organic synthesis. Recent studies highlight its utility in constructing pharmacophores for anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds.

In the context of current trends, CAS No. 69948-64-7 is frequently searched in relation to green chemistry and sustainable synthesis. Scientists are investigating eco-friendly catalytic methods to produce this compound, reducing reliance on hazardous reagents. Additionally, its potential as a precursor for bioactive molecules has sparked interest in computational chemistry, where AI-driven drug design tools predict its interactions with proteins and enzymes.

Another area of focus is the compound's role in material science. Its aromatic and heterocyclic nature makes it a candidate for developing organic semiconductors and light-emitting materials, addressing the surge in demand for advanced electronic components. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

From a commercial perspective, methyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate is supplied by specialty chemical manufacturers catering to research and development sectors. Quality control protocols emphasize high-purity grades to meet the stringent requirements of pharmaceutical applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its identity and purity, ensuring reproducibility in experimental outcomes.

In summary, methyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate (CAS No. 69948-64-7) represents a multifaceted compound with promising applications across diverse scientific domains. Its integration into drug discovery pipelines and material innovation reflects the evolving landscape of chemical research, driven by sustainability and technological advancement.